Cas no 913191-20-5 (5-Bromo-2-hydroxy-3-methylbenzonitrile)

5-Bromo-2-hydroxy-3-methylbenzonitrile structure
913191-20-5 structure
Product Name:5-Bromo-2-hydroxy-3-methylbenzonitrile
CAS No:913191-20-5
MF:C8H6BrNO
MW:212.043341159821
MDL:MFCD08457442
CID:1030406
PubChem ID:45156502
Update Time:2024-10-26

5-Bromo-2-hydroxy-3-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-2-hydroxy-3-methylbenzonitrile
    • 5-BROMO-2-HYDROXY-3-METHYL-BENZONITRILE
    • TWYOQUWFJTZSDH-UHFFFAOYSA-N
    • CL9139
    • FCH1388906
    • AM83275
    • AK133093
    • AX8254635
    • 5-Bromo-2-hydroxy-3-methylbenzonitrile (ACI)
    • DS-7184
    • DTXSID20669512
    • SCHEMBL1852238
    • CS-0153725
    • 913191-20-5
    • DB-095179
    • AKOS016846103
    • MFCD08457442
    • MDL: MFCD08457442
    • Inchi: 1S/C8H6BrNO/c1-5-2-7(9)3-6(4-10)8(5)11/h2-3,11H,1H3
    • InChI Key: TWYOQUWFJTZSDH-UHFFFAOYSA-N
    • SMILES: N#CC1C(O)=C(C)C=C(Br)C=1

Computed Properties

  • Exact Mass: 210.96328g/mol
  • Monoisotopic Mass: 210.96328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 44

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5-Bromo-2-hydroxy-3-methylbenzonitrile Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:913191-20-5)5-Bromo-2-hydroxy-3-methylbenzonitrile
Order Number:A940329
Stock Status:in Stock
Quantity:5.0g/10.0g/25.0g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 15:33
Price ($):261.0/456.0/869.0
Email:sales@amadischem.com
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Amadis Chemical Company Limited
(CAS:913191-20-5)5-Bromo-2-hydroxy-3-methylbenzonitrile
A940329
Purity:99%/99%/99%
Quantity:5.0g/10.0g/25.0g
Price ($):261.0/456.0/869.0
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